molecular formula C10H10O B1632135 2,4-Divinylphenol CAS No. 61345-72-0

2,4-Divinylphenol

Cat. No. B1632135
CAS RN: 61345-72-0
M. Wt: 146.19 g/mol
InChI Key: GZGSEMRMKBBQGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Divinylphenol is a useful research compound. Its molecular formula is C10H10O and its molecular weight is 146.19 g/mol. The purity is usually 95%.
The exact mass of the compound 2,4-Divinylphenol is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2,4-Divinylphenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Divinylphenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61345-72-0

Product Name

2,4-Divinylphenol

Molecular Formula

C10H10O

Molecular Weight

146.19 g/mol

IUPAC Name

2,4-bis(ethenyl)phenol

InChI

InChI=1S/C10H10O/c1-3-8-5-6-10(11)9(4-2)7-8/h3-7,11H,1-2H2

InChI Key

GZGSEMRMKBBQGA-UHFFFAOYSA-N

SMILES

C=CC1=CC(=C(C=C1)O)C=C

Canonical SMILES

C=CC1=CC(=C(C=C1)O)C=C

Other CAS RN

61788-44-1

physical_description

Liquid

Pictograms

Irritant; Environmental Hazard

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 mol of phenol was reacted with 2.2 moles of styrene in the presence of 0.5% of paratoluene sulphonic acid based on the phenol, until the temperature rose to 135° C. The reactants were held at this temperature for 15 minutes, then neutralized with sodium carbonate solution, washed with twice the phenol weight of water; half the phenol weight of toluene was added, the mix agitated, and then allowed to settle. The top water layer was drawn off, the toluene was distilled off, and the product filtered to ensure clarity. A yield of 338% by weight basis of the original phenol content was obtained. The product had a refractive index of 1.603 and a viscosity of 5000 cP at 25° C. (as measured by a Brookfield viscometer, model RVF, spindle 4, speed 20 rpm, at 25° C.).
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